Cas no 1421475-15-1 (2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid)

• Product Name: 2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid
• CAS No: 1421475-15-1
• MF: C₁₇H₂₄N₂O₇
• MW: 368.381665229797
• CID: 6317405
• PubChem ID: 71785914
• Update Time: 2025-06-20

2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid
• benzo[d][1,3]dioxol-5-yl(3-(((2-hydroxyethyl)(methyl)amino)methyl)morpholino)methanone formate
• 2-({[4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-yl]methyl}(methyl)amino)ethan-1-ol; formic acid
• AKOS026686960
• 1421475-15-1
• F6133-0422
• VU0533216-1
• 1,3-benzodioxol-5-yl-[3-[[2-hydroxyethyl(methyl)amino]methyl]morpholin-4-yl]methanone;formic acid

• Inchi： 1S/C16H22N2O5.CH2O2/c1-17(4-6-19)9-13-10-21-7-5-18(13)16(20)12-2-3-14-15(8-12)23-11-22-14;2-1-3/h2-3,8,13,19H,4-7,9-11H2,1H3;1H,(H,2,3)
• InChI Key： PWCCMXJRQGDQBG-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=CC=C3C(=C2)OCO3)=O)C(C1)CN(C)CCO.OC=O

Computed Properties

• Exact Mass: 368.15835111g/mol
• Monoisotopic Mass: 368.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid

Professional Introduction to Compound with CAS No. 1421475-15-1 and Product Name: 2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid

Compound with the CAS number 1421475-15-1 and the product name 2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups, including a morpholine moiety, a benzodioxole ring, and an amine group, which collectively contribute to its diverse chemical properties and biological activities.

The morpholine moiety is a prominent feature in this compound, known for its ability to enhance solubility and bioavailability in drug formulations. Morpholine derivatives have been widely studied for their role in modulating various biological pathways, particularly in the context of central nervous system (CNS) disorders. The presence of this group in the compound suggests potential applications in the development of novel therapeutics targeting neurological conditions. Furthermore, the benzodioxole ring, also known as an oxygenated phenyl ring, is another critical structural component that imparts specific electronic and steric properties to the molecule. Benzodioxole derivatives are well-documented for their pharmacological activities, including anti-inflammatory, analgesic, and antidepressant effects.

The compound's amine functionalities play a crucial role in its chemical reactivity and biological interactions. The primary amine group is located at the terminal position of the ethanolic backbone, while the secondary amine is part of the morpholine ring. These amine groups can participate in hydrogen bonding, both as donors and acceptors, which is essential for binding to biological targets such as enzymes and receptors. The combination of these functional groups makes this compound a versatile scaffold for drug discovery.

The product name 2-({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}(methyl)amino)ethan-1-ol; formic acid provides detailed information about the molecular structure. The prefix "2-" indicates the position of the ethanolic hydroxyl group on the carbon chain. The term "({4-(2H-1,3-benzodioxole-5-carbonyl)morpholin-3-ylmethyl}" describes a substituted morpholine ring where a carbonyl group is attached at position 4 of the benzodioxole moiety. This carbonyl group further enhances the compound's reactivity and potential for further derivatization. The "(methyl)methyl" part refers to a secondary amine group that is linked to both a methyl group and another morpholine-substituted carbon chain.

Recent research in pharmaceutical chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. This approach, known as polypharmacology, has shown promise in treating complex diseases by addressing multiple pathological pathways at once. The compound under discussion exhibits characteristics that make it suitable for such an approach. Its dual functionality—combining both morpholine and benzodioxole moieties—allows it to interact with various enzymes and receptors involved in neurological disorders.

One of the most exciting aspects of this compound is its potential application in treating neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have shown that benzodioxole derivatives can modulate neurotransmitter systems relevant to these conditions. For instance, they can influence acetylcholine release by interacting with cholinergic receptors, which is a key mechanism in AD treatment. Additionally, morpholine derivatives have been reported to have antioxidant properties, which could be beneficial in mitigating oxidative stress—a hallmark of neurodegenerative diseases.

The presence of formic acid as part of the product formulation suggests that it may be used as an intermediate or a precursor in synthesizing more complex molecules. Formic acid is a simple carboxylic acid that can participate in various organic reactions, including esterification and amidation, which are common synthetic pathways in drug development. This makes it a valuable component in multi-step synthetic routes where further functionalization is required.

In terms of pharmacokinetic properties, the compound's solubility profile is likely influenced by its polar functional groups—particularly the hydroxyl group on ethanol and the amine functionalities on morpholine and ethanol chains. High solubility is often desirable for oral bioavailability and efficient delivery to target tissues. Preliminary computational studies suggest that this compound may exhibit good solubility in water-based environments, making it suitable for aqueous formulations.

The synthesis of this compound involves several steps that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between morpholine derivatives and benzodioxole-containing precursors, followed by functional group transformations such as alkylation and hydroxylation. Advanced synthetic techniques such as flow chemistry may be employed to improve reaction efficiency and scalability.

From an industrial perspective, scaling up production of this compound presents both opportunities and challenges. On one hand, its unique structure offers potential therapeutic benefits that could justify large-scale manufacturing efforts if clinical trials demonstrate efficacy. On the other hand, achieving consistent purity levels during synthesis requires stringent quality control measures to ensure batch-to-batch reproducibility—a critical factor for pharmaceutical applications.

The regulatory landscape for new drug candidates like this one is complex but well-established. Regulatory agencies such as the U.S. Food & Drug Administration (FDA) require extensive preclinical data—including toxicology studies—before approving any new therapeutic agents for human use. Given its promising pharmacological profile based on preclinical studies so far; however there will be need comprehensive clinical trials conducted over next few years before any approval possible market introduction

In conclusion,2-{(4-(2H–1;3–benzodioxole–5–carbonyl)morpholin–3–ylmethyl}(methyl)amino)ethan–1–ol; formic acid represents an innovative approach toward addressing neurological disorders through multifunctional drug design strategies involving key pharmacophores like morpholine & benzodioxole moieties combined together via amine linkers providing multiple interaction sites within biological system thus making it highly attractive candidate future medicinal chemistry research